![molecular formula C6H2F3N3 B1468016 5-Azido-1,2,3-trifluorobenzene CAS No. 1342016-86-7](/img/structure/B1468016.png)
5-Azido-1,2,3-trifluorobenzene
Overview
Description
Mechanism of Action
Target of Action
Azido compounds are generally reactive and can interact with a variety of biological targets. They are often used in the synthesis of pharmaceuticals and other bioactive compounds .
Mode of Action
The azido group is highly reactive, which allows it to participate in various chemical reactions. For instance, azido compounds can undergo click reactions, a type of chemical reaction used in bioconjugation .
Biochemical Pathways
Azido compounds can potentially interfere with various biochemical processes due to their reactivity .
Result of Action
Azido compounds can potentially cause cellular damage due to their reactivity .
Advantages and Limitations for Lab Experiments
The main advantages of using 5-Azido-1,2,3-trifluorobenzene in laboratory experiments are its high reactivity, low toxicity, and the fact that it can be easily synthesized. These advantages make it a useful reagent for a variety of organic synthesis reactions and bioconjugation reactions. However, there are some limitations to using this compound in laboratory experiments, such as its potential to cause damage to cells and tissues, and its toxicity to a variety of organisms.
Future Directions
There are a number of potential future directions for the use of 5-Azido-1,2,3-trifluorobenzene in scientific research. One potential direction is the use of this compound as a reagent for the synthesis of new fluorinated aromatic compounds, as well as the synthesis of new biomolecules. Additionally, this compound could be used in the development of new photolabile protecting groups, and as a substrate for the bioconjugation of peptides and proteins to a variety of surfaces. Finally, this compound could be used in the development of new therapeutic agents, as it has the potential to be used as a drug delivery system.
Scientific Research Applications
5-Azido-1,2,3-trifluorobenzene is commonly used as a reagent for organic synthesis, as a photolabile protecting group, and as a substrate for bioconjugation. It can be used as a reagent in a variety of organic synthesis reactions, such as the synthesis of other fluorinated aromatic compounds, and as a photolabile protecting group to protect sensitive functional groups during synthesis. This compound can also be used as a substrate for bioconjugation reactions, as it is highly reactive and can be used to attach biomolecules, such as peptides and proteins, to a variety of surfaces.
Properties
IUPAC Name |
5-azido-1,2,3-trifluorobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2F3N3/c7-4-1-3(11-12-10)2-5(8)6(4)9/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKLCBNYUWMFGLU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)F)F)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2F3N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1342016-86-7 | |
Record name | 5-azido-1,2,3-trifluorobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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